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Compound of Interest

Compound Name: 2-(Chloromethyl)-4-methylaniline

Cat. No.: B8465793 Get Quote

Technical Guide on 2-Chloro-4-methylaniline
A Note on the Target Compound: Initial searches for "2-(Chloromethyl)-4-methylaniline" did

not yield a specific CAS number or sufficient technical data for a comprehensive guide. This

compound is structurally distinct from the more widely documented 2-Chloro-4-methylaniline.

This guide will, therefore, focus on the latter, providing an in-depth overview for researchers,

scientists, and drug development professionals.

Chemical Identity of 2-Chloro-4-methylaniline

CAS Number: 615-65-6[1][2]

Synonyms: 2-Chloro-p-toluidine, 4-Amino-3-chlorotoluene[1]

Molecular Formula: C₇H₈ClN[1][2]

Molecular Weight: 141.60 g/mol [1]

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Chloro-4-methylaniline.
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Property Value Reference(s)

Physical Form Liquid [1]

Appearance
Colorless to pale yellow or red

to green clear liquid
[2]

Boiling Point 223-225 °C (lit.) [1]

Melting Point 7 °C (lit.) [1]

Density 1.151 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.575 (lit.) [1]

Solubility Soluble in methanol. [1][2]

Flash Point 99 °C (210.2 °F) - closed cup [1]

Applications in Research and Drug Development
2-Chloro-4-methylaniline serves as a crucial intermediate in the synthesis of a variety of

compounds, particularly in the pharmaceutical and agrochemical industries.[2] Its chemical

structure allows it to be a versatile building block for more complex molecules.[2][3]

Notably, it is used as an intermediate in the preparation of reverse transcriptase inhibitors for

HIV-1. It is also a precursor for various drug molecules, including antibiotics, anti-inflammatory

drugs, and analgesics.[3] In addition to pharmaceuticals, it is utilized in the synthesis of dyes

and can be used to create certain polymer or functional materials.[2][3]

Experimental Protocols
Synthesis of 2-Chloro-4-methylaniline
A common synthetic route to 2-Chloro-4-methylaniline involves the chlorination of N-acetyl-p-

toluidine followed by deprotection.

Materials:

N-acetyl-p-toluidine
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Chlorinating agent (e.g., sulfuryl chloride)

Solvent (e.g., acetic acid)

Hydrochloric acid

Sodium hydroxide

Procedure:

Dissolve N-acetyl-p-toluidine in a suitable solvent such as acetic acid in a reaction flask.

Cool the mixture in an ice bath.

Slowly add the chlorinating agent to the cooled solution while stirring.

After the addition is complete, allow the reaction to proceed at a controlled temperature until

completion, monitored by a technique like Thin Layer Chromatography (TLC).

Pour the reaction mixture into water to precipitate the chlorinated intermediate.

Filter and wash the precipitate.

Hydrolyze the intermediate by heating with hydrochloric acid.

Neutralize the solution with sodium hydroxide to obtain 2-Chloro-4-methylaniline.

Extract the product with an organic solvent, dry the organic layer, and purify by distillation.

Application in the Synthesis of a Diazocine Derivative
Materials:

4-Chloro-2-methylaniline (an isomer, for which a specific synthesis was found)

Paraformaldehyde

Toluene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8465793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst (as specified in the literature)

Procedure:

In a reaction flask, combine 4-Chloro-2-methylaniline and paraformaldehyde in toluene.

Add the appropriate catalyst.

Heat the mixture to reflux and maintain for the time specified in the relevant literature,

monitoring the reaction by TLC.

Upon completion, cool the reaction mixture.

Remove the solvent under reduced pressure.

Purify the resulting crude product, 2,8-dichloro-4,10-dimethyl-6H,12H-5,11-

methanodibenzo[b,f]-diazocine, using column chromatography or recrystallization.

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis and purification of a

derivative from an aniline precursor.
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General Synthesis Workflow
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Caption: A generalized workflow for the synthesis and purification of 2-Chloro-4-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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